molecular formula C8H14N2S B8793879 10-Thia-1,4-diazatricyclo[6.3.0.0,2,6]undecane

10-Thia-1,4-diazatricyclo[6.3.0.0,2,6]undecane

Cat. No. B8793879
M. Wt: 170.28 g/mol
InChI Key: LZQVTYMQVONVJG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

10-Thia-1,4-diazatricyclo[6.3.0.0,2,6]undecane is a useful research compound. Its molecular formula is C8H14N2S and its molecular weight is 170.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 10-Thia-1,4-diazatricyclo[6.3.0.0,2,6]undecane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 10-Thia-1,4-diazatricyclo[6.3.0.0,2,6]undecane including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

10-Thia-1,4-diazatricyclo[6.3.0.0,2,6]undecane

Molecular Formula

C8H14N2S

Molecular Weight

170.28 g/mol

IUPAC Name

10-thia-1,4-diazatricyclo[6.3.0.02,6]undecane

InChI

InChI=1S/C8H14N2S/c1-6-2-9-3-8(6)10-5-11-4-7(1)10/h6-9H,1-5H2

InChI Key

LZQVTYMQVONVJG-UHFFFAOYSA-N

Canonical SMILES

C1C2CNCC2N3C1CSC3

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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CCOC(=O)N1CC2CC3CSCN3C2C1
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Synthesis routes and methods II

Procedure details

12.5 g (50 mmol) of ethyl 10-thia-1,4-diazatricyclo[6.3.0.02,6 ]undecane-4-carboxylate are heated under reflux overnight with 32 g of Ba(OH)2.8H2O in 225 ml of water. Potassium carbonate is added to the mixture, barium carbonate is filtered off with suction and the filtrate is extracted ten times using 100 ml of chloroform each time. The extracts are dried over potassium carbonate and concentrated, and the residue is distilled.
Name
ethyl 10-thia-1,4-diazatricyclo[6.3.0.02,6 ]undecane-4-carboxylate
Quantity
12.5 g
Type
reactant
Reaction Step One
[Compound]
Name
Ba(OH)2.8H2O
Quantity
32 g
Type
reactant
Reaction Step Two
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225 mL
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solvent
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reactant
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Synthesis routes and methods III

Procedure details

12.5 g (50 mmol) of ethyl 10-thia-1,4-diazatricyclo[6.3.0.02,6 ]undecane-4-carboxylate together with 32 g of Ba(OH)2 ×8H2O are refluxed overnight in 225 ml of water. Potassium carbonate is added, barium carbonate is filtered off with suction, and the filtrate is extracted ten times using 100 ml portions of chloroform. The extracts are dried over potassium carbonate, concentrated and distilled.
Name
ethyl 10-thia-1,4-diazatricyclo[6.3.0.02,6 ]undecane-4-carboxylate
Quantity
12.5 g
Type
reactant
Reaction Step One
[Compound]
Name
Ba(OH)2
Quantity
32 g
Type
reactant
Reaction Step One
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Quantity
225 mL
Type
solvent
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0 (± 1) mol
Type
reactant
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